Cas no 922950-35-4 (2-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide)

• Product Name: 2-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide
• CAS No: 922950-35-4
• MF: C₁₈H₁₈N₂O₂
• MW: 294.347724437714
• CID: 5497897
• Update Time: 2025-06-12

2-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-[3-(2-oxopyrrolidin-1-yl)phenyl]benzamide
• 2-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide

• Inchi： 1S/C18H18N2O2/c1-13-6-2-3-9-16(13)18(22)19-14-7-4-8-15(12-14)20-11-5-10-17(20)21/h2-4,6-9,12H,5,10-11H2,1H3,(H,19,22)
• InChI Key： JGKJWLCRZUUKCK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(N2CCCC2=O)=C1)(=O)C1=CC=CC=C1C

Additional information on 2-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide

Recent Advances in the Study of 2-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide (CAS: 922950-35-4)

The compound 2-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide (CAS: 922950-35-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential therapeutic applications. The latest research highlights its role as a promising candidate for drug development, particularly in the areas of oncology and neurology.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 2-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide. One key finding is its ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on certain kinase enzymes, which are often overexpressed in various cancers. The study utilized a combination of in vitro assays and molecular docking simulations to validate these findings.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary data from a 2024 study in Neuropharmacology suggests that 2-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide may have neuroprotective properties. The researchers observed that the compound reduced oxidative stress and inflammation in neuronal cell cultures, pointing to its possible utility in conditions such as Alzheimer's and Parkinson's diseases. However, further in vivo studies are needed to confirm these effects.

The synthesis and optimization of 2-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide have also been a focus of recent research. A team of chemists reported a novel synthetic route in Organic & Biomolecular Chemistry, which improves the yield and purity of the compound. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies. Additionally, structure-activity relationship (SAR) studies have identified key modifications that enhance the compound's bioavailability and target specificity.

Despite these promising developments, challenges remain in the clinical translation of 2-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed in future research. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles and advancing the compound toward therapeutic applications.

In conclusion, the latest research on 2-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide (CAS: 922950-35-4) underscores its potential as a versatile molecule in drug discovery. Its dual applicability in oncology and neurology, coupled with recent advancements in synthesis and mechanistic understanding, positions it as a compelling candidate for further investigation. Continued interdisciplinary research will be essential to fully realize its therapeutic promise.